4-Chloro-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid

• CAS No.: 6268-10-6
• Molecular Formula: C15H7ClO4
• Molecular Weight: 286.66 g/mol
• IUPAC Name: 4-chloro-9,10-dioxoanthracene-1-carboxylic acid
• InChI: InChI=1S/C15H7ClO4/c16-10-6-5-9(15(19)20)11-12(10)14(18)8-4-2-1-3-7(8)13(11)17/h1-6H,(H,19,20)
• InChI Key: FYWSSURIEUGTQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)Cl)C(=O)O

Description

4-Chloro-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid is a useful research compound. Its molecular formula is C15H7ClO4 and its molecular weight is 286.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-chloro-4-methylanthraquinone (6 g, 23.37 mmol) in the mixture of 12 ml 65% nitric acid and 24 ml of water is heated in the pressure reactor with teflon lining at 200° C. for 6 hours. The reaction mixture, after cooling, is diluted with water and the resulting precipitate is filtrated. The obtained crude acid is treated with chloroform, filtered and next crystallized with ethyl acetate to give 4.1 g (61% yield) of 4-chloroanthra quinone 1-carboxylic acid.